Cas no 10233-14-4 (9-Octadecenoic acid(9Z)-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester)

• Product Name: 9-Octadecenoic acid(9Z)-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester
• CAS No: 10233-14-4
• MF: C₂₄H₄₆O₅
• MW: 414.619048595428
• CID: 118454
• PubChem ID: 6436364
• Update Time: 2025-04-18

9-Octadecenoic acid(9Z)-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester
• 2-[2-(2-hydroxyethoxy)ethoxy]ethyl (Z)-octadec-9-enoate
• PEG-5 OLEATE
• 2-(2-(2-Hydroxyethoxy)ethoxy)ethyl oleate
• 2-[2-(2-hydroxyethoxy)ethoxy]ethyl (9Z)-octadec-9-enoate
• 9-Octadecenoic acid (9Z)-, 2-(2-(2-hydroxyethoxy)ethoxy)ethyl ester
• PEG-3 OLEATE [INCI]
• 9-Octadecenoic acid, 2-(2-(2-hydroxyethoxy)ethoxy)ethyl ester
• Q27270803
• 8O2291138M
• SCHEMBL5569750
• EINECS 233-561-7
• TRIETHYLENE GLYCOL OLEATE
• UNII-8O2291138M
• 10233-14-4
• 9-Octadecenoic acid (9Z)-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester
• AEC PEG-3 OLEATE
• PEG-3 Oleate
• NS00013948

• Inchi： 1S/C24H46O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24(26)29-23-22-28-21-20-27-19-18-25/h9-10,25H,2-8,11-23H2,1H3/b10-9-
• InChI Key： RMLRKDHXZUVGCH-KTKRTIGZSA-N
• SMILES： O(CCOCCOCCO)C(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 414.33468
• Monoisotopic Mass: 414.334525
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 24
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• XLogP3: 6.6

Experimental Properties

• Density: 0.959
• Boiling Point: 507.4°Cat760mmHg
• Flash Point: 156°C
• Refractive Index: 1.468
• PSA: 64.99